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Compound of Interest

Compound Name: Trifluoroacetyl chloride

Cat. No.: B1202037

An In-depth Technical Guide to Trifluoroacetyl Chloride: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trifluoroacetyl chloride (CFsCOCI), a perfluorinated acyl chloride, is a highly reactive and
versatile chemical intermediate with significant applications in organic synthesis, particularly
within the pharmaceutical and agrochemical industries.[1][2] This document provides a
comprehensive overview of its chemical properties, molecular structure, reactivity, and
spectroscopic data. Detailed experimental protocols for its synthesis and handling are
presented, alongside a discussion of its role in modern drug development. All quantitative data
is summarized for clarity, and key processes are visualized using logical diagrams.

Chemical and Physical Properties

Trifluoroacetyl chloride is a colorless gas at standard temperature and pressure, typically
shipped and stored as a liquefied gas under its own vapor pressure.[1][3] It possesses a
pungent odor and fumes in the presence of moist air due to its high reactivity with water.[2][4]
Its physical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C2CIFs0 [1]
Molecular Weight 132.47 g/mol [5]

CAS Number 354-32-5 [1]

IUPAC Name 2,2,2-trifluoroacetyl chloride [5]

Melting Point -146 °C [1][6]
Boiling Point -27 °C [1][6]

Density (liquid)

1.384 g/mL at 20 °C

[1]

Vapor Density

4.6 (vs air)

[6]

Vapor Pressure

3760 mmHg at 25°C

[6]

Appearance

Colorless gas

[2][5]

Molecular Structure and Bonding

Trifluoroacetyl chloride consists of a central carbonyl group bonded to a trifluoromethyl group

and a chlorine atom. The strong electron-withdrawing nature of the three fluorine atoms

significantly influences the electrophilicity of the carbonyl carbon, making it a potent acylating

agent.[2]

Caption: Molecular structure of trifluoroacetyl chloride.

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of trifluoroacetyl chloride and its

reaction products. Vibrational and nuclear magnetic resonance spectroscopy are primary

methods for its analysis.[7]
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Spectroscopic Data Description Reference

The chemical shift of the
trifluoroacetyl group is
sensitive to the molecular
environment, typically
1°F NMR appearing in the range of -67 [819]
to -85 ppm relative to CFCls.
This variability is useful for
structural elucidation of its

derivatives.

Infrared spectroscopy is a
powerful tool for monitoring
reactions involving

IR Spectroscopy ) ) ) [7]
trifluoroacetyl chloride, with
characteristic peaks for the

C=0 and C-F bonds.

GC-MS is used for the
Mass Spectrometry identification and quantification  [5]

of trifluoroacetyl chloride.

Reactivity and Chemical Reactions

Trifluoroacetyl chloride is a highly reactive acyl chloride. Its reactivity is dominated by the
electrophilic carbonyl carbon.

Reactivity Profile

» Reaction with Nucleophiles: It reacts vigorously with protic nucleophiles.[2]

o Water: Hydrolyzes readily in water or moist air to form trifluoroacetic acid and hydrogen
chloride gas.[1][10]

o Alcohols: Reacts with alcohols to form trifluoroacetate esters.[2]

o Amines: Reacts with amines to form trifluoroacetamides.[2][5]
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o Incompatibilities: It is incompatible with strong oxidizing agents, alkalis, and certain ethers
like diisopropyl ether, with which it may react explosively in the presence of metal salts.[5]
[10]

Trifluoroacetyl Chloride (CFsCOCI)

Esterification

Water (H20)

Alcohol (R-OH) Amine (R-NHz)

Y
( Trifluoroacetic Acid (CFsCOOQOH) + HCI ) ( Trifluoroacetate Ester (CFsCOOR) ) ( Trifluoroacetamide (CFsCONHR) )

Click to download full resolution via product page

Caption: Reactivity of trifluoroacetyl chloride with nucleophiles.

Synthesis and Handling
Laboratory and Industrial Synthesis

Several methods exist for the synthesis of trifluoroacetyl chloride. A common industrial
approach involves the catalytic chlorination of trifluoroacetaldehyde (fluoral) with chlorine gas
over an activated carbon catalyst.[11]

e Reaction: CFsCHO + Cl2 - CF3COCI + HCI

o Conditions: The reaction is typically carried out in the gas phase at temperatures between
130°C and 250°C.[11]
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Other laboratory-scale methods include the reaction of trifluoroacetic acid with reagents like
benzoyl chloride.[7]

Experimental Protocol: Synthesis from
Trifluoroacetaldehyde

Objective: To synthesize trifluoroacetyl chloride by catalytic chlorination of
trifluoroacetaldehyde.

Materials:

Fixed-bed reactor

Activated carbon catalyst

Trifluoroacetaldehyde (fluoral) gas

Chlorine gas

Nitrogen gas (for purging)

Condenser and collection system cooled to low temperatures

Procedure:

o Pack the reactor with the activated carbon catalyst.

o Purge the system with nitrogen gas and heat the reactor to the desired temperature (e.qg.,
185°C).[11]

 Introduce a gaseous mixture of trifluoroacetaldehyde and chlorine (e.g., in a molar ratio of
1.1 to 1:2) into the reactor.[11]

e The gaseous products exiting the reactor are passed through a condenser to liquefy the
trifluoroacetyl chloride.

e The collected liquid is then purified by distillation.
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Caption: Experimental workflow for the synthesis of trifluoroacetyl chloride.

Safety and Handling

Trifluoroacetyl chloride is a toxic and corrosive substance.[4][5]

o Toxicity: It may be fatal if inhaled, ingested, or absorbed through the skin. Vapors are
extremely irritating to the eyes, skin, and respiratory tract.[1][5]

» Handling: Work should be conducted in a well-ventilated fume hood.[10][12] Personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face
shield, and appropriate respiratory protection, is mandatory.[10][13]

o Storage: It should be stored as a liquid under pressure in a cool, dry, well-ventilated area,
away from incompatible materials.[13] Containers must be kept tightly sealed.

Applications in Research and Drug Development
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The primary use of trifluoroacetyl chloride is as a reagent to introduce the trifluoromethyl
group into molecules, a common strategy in drug design to enhance properties like metabolic
stability and lipophilicity.[1][14]

o Pharmaceutical Intermediates: It is a key building block in the synthesis of various
pharmaceuticals and agrochemicals.[1][2] For instance, derivatives of trifluoroacetyl
chloride are used in the synthesis of compounds with applications in treating drug-resistant
tuberculosis and other conditions.[14]

e Protecting Group: The trifluoroacetyl group can be used as a protecting group for amines
and alcohols in organic synthesis.

e Analytical Reagent: It has been explored as a derivatizing agent for amines, alcohols, and
phenols for analysis by °F NMR spectroscopy.[1]

e Metabolism Studies: Trifluoroacetyl chloride is a reactive metabolite of the anesthetic
halothane, and its formation is linked to halothane-induced hepatitis through the acylation of
liver proteins.[5][10] This has been a significant area of toxicological research.

Conclusion

Trifluoroacetyl chloride is a valuable but hazardous chemical reagent. Its high reactivity,
driven by the trifluoromethyl group, makes it an indispensable tool for the synthesis of complex
fluorinated molecules in the pharmaceutical and fine chemical industries. A thorough
understanding of its chemical properties, reactivity, and handling requirements is essential for
its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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